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Introduction
Lithium-6 (⁶Li) is a stable isotope of lithium that is of significant interest for various

applications, including as a tritium breeder in future nuclear fusion reactors.[1] Natural lithium

consists of approximately 7.5% ⁶Li and 92.5% ⁷Li.[1] For many applications, an enrichment of

⁶Li is required. Among various enrichment techniques, laser isotope separation (LIS) offers high

selectivity.[2]

This document provides detailed application notes and protocols for the laser isotope

separation of ⁶Li, focusing on the most documented method: Atomic Vapor Laser Isotope

Separation (AVLIS). A brief overview of Molecular Laser Isotope Separation (MLIS) is also

provided.

Principle of AVLIS for Lithium-6 Separation
Atomic Vapor Laser Isotope Separation (AVLIS) for lithium relies on the principle of selective

photoionization.[3] The electron energy levels of an atom are subtly influenced by the mass of

its nucleus. This results in a small difference in the absorption spectra of different isotopes,

known as the isotope shift. In the AVLIS process for lithium, a precisely tuned laser is used to

selectively excite ⁶Li atoms to a higher energy state, while leaving ⁷Li atoms in their ground

state. A second laser then provides the additional energy required to ionize the excited ⁶Li
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atoms. The resulting ⁶Li ions can then be separated from the neutral ⁷Li atoms using an electric

or magnetic field.[3]

The most common scheme for lithium is a two-step photoionization process:

Selective Excitation: A laser with a very narrow linewidth is tuned to a specific electronic

transition of ⁶Li.

Ionization: A second laser, with sufficient photon energy, excites the already excited ⁶Li atom

to above its ionization potential, creating a ⁶Li ion.

Experimental Protocols
I. Atomic Vapor Laser Isotope Separation (AVLIS) of
Lithium-6
This protocol describes a typical laboratory-scale setup for the AVLIS of ⁶Li using a two-step

photoionization process coupled with a time-of-flight mass spectrometer (TOF-MS) for ion

detection and analysis.

A. Materials and Equipment

Vacuum Chamber: A high-vacuum chamber (pressure < 10⁻⁶ Torr) to house the atomic beam

source, interaction region, and TOF-MS.

Lithium Atomic Beam Source: An oven capable of heating metallic lithium to produce an

atomic vapor, followed by a nozzle or skimmer to create a collimated atomic beam. The oven

is typically made of stainless steel.

Laser System:

Excitation Laser: A tunable dye laser with a narrow linewidth (e.g., ~0.1 cm⁻¹ to 0.2 cm⁻¹)

pumped by a Nd:YAG or excimer laser. The laser must be tunable to the specific

absorption line of ⁶Li.

Ionization Laser: A laser capable of providing photons with sufficient energy to ionize the

excited ⁶Li atoms (e.g., a nitrogen laser or the frequency-doubled output of the dye laser).
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Time-of-Flight Mass Spectrometer (TOF-MS): For separating the ⁶Li⁺ and ⁷Li⁺ ions based on

their mass-to-charge ratio and for quantitative detection.

Data Acquisition System: A digital oscilloscope or a multi-channel scaler to record the TOF-

MS signal.

Lithium Metal: Natural isotopic abundance lithium.

B. Experimental Procedure

Sample Preparation and Loading:

Load a small piece of lithium metal into the oven of the atomic beam source.

Assemble the atomic beam source and install it in the vacuum chamber.

System Setup and Evacuation:

Evacuate the vacuum chamber to a pressure of at least 10⁻⁶ Torr to minimize collisions of

lithium atoms with background gas.

Generation of Lithium Atomic Beam:

Heat the oven to a temperature sufficient to generate a significant vapor pressure of

lithium (e.g., 500-600 °C).

The lithium vapor effuses through a nozzle, forming a collimated atomic beam that travels

into the interaction region of the TOF-MS.

Laser Alignment and Tuning:

Align the excitation and ionization laser beams so that they are perpendicular to the

atomic beam in the interaction region of the TOF-MS.

Tune the excitation dye laser to the resonance absorption line of ⁶Li. This is a critical step

that requires precise wavelength control.
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Ensure the ionization laser is spatially and temporally overlapped with the excitation laser

pulse. A delay line may be needed to optimize the timing between the two laser pulses.

Data Acquisition:

Trigger the laser pulses and the data acquisition system simultaneously.

The laser pulses interact with the atomic beam, selectively ionizing ⁶Li atoms.

The ions are then accelerated by the electric field of the TOF-MS and travel down the drift

tube.

The detector at the end of the drift tube records the arrival time of the ions. Lighter ions

(⁶Li⁺) will arrive before heavier ions (⁷Li⁺).

Record the TOF spectra, which will show distinct peaks for ⁶Li⁺ and ⁷Li⁺.

Enrichment Measurement and Optimization:

Measure the relative intensities of the ⁶Li⁺ and ⁷Li⁺ peaks to determine the isotopic

abundance in the ionized sample.

The enrichment factor can be calculated by comparing the isotopic ratio of the product to

the natural isotopic ratio.

Optimize the enrichment by adjusting laser parameters such as wavelength, power, and

pulse delay.

Data Presentation
The following tables summarize key quantitative data from various studies on the laser isotope

separation of lithium-6.

Table 1: Laser Parameters for Two-Step Photoionization of Lithium-6

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b098924?utm_src=pdf-body
https://www.benchchem.com/product/b098924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Excitation Wavelength (for ⁶Li)
~670.79 nm (for 2S₁/₂ → 2P₁/

₂)
[4]

~670.78 nm (for 2S₁/₂ → 2P₃/

₂)
[4]

Ionization Wavelength < 350 nm [5]

337.1 nm (Nitrogen Laser) [4]

266 nm (Nd:YAG 4th

Harmonic)
[6]

Excitation Laser Linewidth ~0.1 cm⁻¹ to 0.2 cm⁻¹ [4][6]

< 0.01 Å (for high selectivity) [5]

Laser Pulse Duration ~5-6 ns [4][6]

Laser Repetition Rate 10 Hz [6]

Table 2: Achieved Enrichment of Lithium-6

Reported Enrichment Laser Linewidth Reference

> 47% ~0.1 cm⁻¹ [6]

Up to 72% ~0.2 cm⁻¹ [4]

Up to 60% (via 3p excited

state)
Not specified [4]

Potentially up to 90% ~0.036 cm⁻¹ (ultranarrow) [6]

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Experimental workflow for AVLIS of Lithium-6.
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Caption: Two-step photoionization of Lithium-6.

Molecular Laser Isotope Separation (MLIS) of
Lithium
MLIS is an alternative laser-based isotope separation technique that operates on molecules

rather than individual atoms.[7] The principle relies on isotopically selective vibrational

excitation of a molecule containing the desired isotope, followed by dissociation or ionization.[5]

For lithium, this would involve using a lithium-containing molecule in the gas phase, such as

lithium hydride (LiH).

The general steps for MLIS would be:

Vibrational Excitation: An infrared laser is tuned to a specific vibrational mode of the

molecule containing ⁶Li (e.g., ⁶LiH). This selectively excites these molecules.

Dissociation/Ionization: A second laser (often UV) provides the energy to break the chemical

bond of the vibrationally excited molecules, or to ionize them.
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Separation: The resulting enriched product (e.g., ⁶Li atoms or ions) is then chemically or

physically separated.

Currently, there is a lack of detailed, publicly available experimental protocols and quantitative

data for the successful production-scale separation of ⁶Li using MLIS. While the principle is

sound, AVLIS remains the more thoroughly investigated and documented laser-based method

for lithium isotope separation. Recent research has also explored Laser Ablation Molecular

Isotopic Spectrometry (LAMIS) and Raman spectroscopy for the analysis of lithium isotopes in

molecular form, which may inform future MLIS development.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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